Cas no 373824-23-8 (3-(2-(piperidin-1-yl)ethoxy)benzenamine)

• Product Name: 3-(2-(piperidin-1-yl)ethoxy)benzenamine
• CAS No: 373824-23-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD09035171
• CID: 1029116
• PubChem ID: 21941707
• Update Time: 2025-11-02

3-(2-(piperidin-1-yl)ethoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Piperidin-1-yl)ethoxy)aniline
• 3-[2-(Piperidin-1-yl)ethoxy]aniline
• 3-(2-(piperidin-1-yl)ethoxy)benzenamine
• 3-(2-piperidin-1-ylethoxy)aniline
• DTXSID80620482
• VS-13590
• J-510453
• BBL036616
• Z234897637
• SCHEMBL3209561
• 373824-23-8
• STL494522
• AKOS004123410
• DB-014180
• CS-0217248
• EN300-72042
• A823618
• MFCD09035171
• ALBB-018732
• 3-(2-piperidin-1-ylethoxy)aniline dihydrochloride

• MDL： MFCD09035171
• Inchi： 1S/C13H20N2O/c14-12-5-4-6-13(11-12)16-10-9-15-7-2-1-3-8-15/h4-6,11H,1-3,7-10,14H2
• InChI Key： FLRCQMIOFFBPAU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CCN1CCCCC1

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 381.5±22.0 °C at 760 mmHg
• Flash Point: 184.5±22.3 °C
• PSA: 38.49
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2-(piperidin-1-yl)ethoxy)benzenamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-(piperidin-1-yl)ethoxy)benzenamine

Recent Advances in the Study of 3-(2-(piperidin-1-yl)ethoxy)benzenamine (CAS: 373824-23-8)

The compound 3-(2-(piperidin-1-yl)ethoxy)benzenamine (CAS: 373824-23-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine-ethoxy-benzeneamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of the synthetic route for 3-(2-(piperidin-1-yl)ethoxy)benzenamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 3-(2-(piperidin-1-yl)ethoxy)benzenamine exhibits potent activity as a modulator of certain neurotransmitter receptors. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a crucial property for central nervous system (CNS) therapeutics.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2023 study in Cancer Research highlighted its role as an inhibitor of specific kinase pathways involved in tumor proliferation. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent. Mechanistic studies are ongoing to elucidate its precise mode of action and to identify potential biomarkers for patient stratification.

Another noteworthy aspect of 3-(2-(piperidin-1-yl)ethoxy)benzenamine is its pharmacokinetic profile. Recent pharmacokinetic studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, with a half-life that supports once-daily dosing in potential clinical scenarios. These findings are supported by toxicology studies indicating a good safety profile at therapeutic doses, although further long-term toxicity studies are warranted.

Despite these promising findings, challenges remain in the development of 3-(2-(piperidin-1-yl)ethoxy)benzenamine. One area of active research is the optimization of its selectivity to minimize off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved specificity and efficacy. Additionally, formulation studies are underway to enhance its bioavailability and stability.

In conclusion, 3-(2-(piperidin-1-yl)ethoxy)benzenamine (CAS: 373824-23-8) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse pharmacological activities, favorable pharmacokinetic properties, and potential applications in neurology and oncology make it a compound of significant interest. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its translation into clinical applications.